Cas no 241-80-5 (Diindolo[3,2-b:3',2'-m]triphenodioxazine(8CI,9CI))
241-80-5 structure
Product Name:Diindolo[3,2-b:3',2'-m]triphenodioxazine(8CI,9CI)
CAS No:241-80-5
MF:C30H18N4O2
MW:466.48952627182
CID:255042
PubChem ID:71358588
Update Time:2025-04-19
Diindolo[3,2-b:3',2'-m]triphenodioxazine(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Diindolo[3,2-b:3',2'-m]triphenodioxazine(8CI,9CI)
- Carbazolo[3',2':5,6][1,4]oxazino[2,3-b]indolo[2,3-i]phenoxazine
- CTK1A2092
- 5,9,15,19-Tetrahydrocarbazolo[3',2':5,6][1,4]oxazino[2,3-b]indolo[2,3-i]phenoxazine
- DTXSID10782582
- 241-80-5
-
- Inchi: 1S/C30H18N4O2/c1-3-7-19-15(5-1)17-9-23-27(11-21(17)31-19)35-29-14-26-30(13-25(29)33-23)36-28-12-22-18(10-24(28)34-26)16-6-2-4-8-20(16)32-22/h1-14,31-34H
- InChI Key: HPRQSUXCCOBYSQ-UHFFFAOYSA-N
- SMILES: O1C2C=C3C(=CC=2NC2C=C4C5C=CC=CC=5NC4=CC1=2)OC1C=C2C(=CC=1N3)C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 462.11182
- Monoisotopic Mass: 466.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 0
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 74.1Ų
Experimental Properties
- PSA: 67.9
Diindolo[3,2-b:3',2'-m]triphenodioxazine(8CI,9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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